3-tert-Butyltoluene
Cat. No. B089660
Key on ui cas rn:
1075-38-3
M. Wt: 148.24 g/mol
InChI Key: JTIAYWZZZOZUTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[cH:3][c:4]([C:8]([CH3:9])([CH3:10])[CH3:11])[cH:5][cH:6][cH:7]1.[Cl:32][C:33]([Cl:34])([Cl:35])[Cl:36].[N:20]#[C:21][C:22]([N:23]=[N:24][C:25]([C:26]#[N:27])([CH3:28])[CH3:29])([CH3:30])[CH3:31].[O:12]=[C:13]1[N:14]([Br:19])[C:15](=[O:16])[CH2:17][CH2:18]1>>[CH2:1]([c:2]1[cH:3][c:4]([C:8]([CH3:9])([CH3:10])[CH3:11])[cH:5][cH:6][cH:7]1)[Br:19]
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
Cc1cccc(C(C)(C)C)c1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClC(Cl)(Cl)Cl
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|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)(C#N)N=NC(C)(C)C#N
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C1CCC(=O)N1Br
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC(C)(C)c1cccc(CBr)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
